Cas no 1805956-79-9 (3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1805956-79-9
• MF: C₆HClF₃IN₂O₅S
• MW: 432.500221967697
• CID: 4837266
• Update Time: 2025-07-01

3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C6HClF3IN2O5S/c7-19(16,17)5-4(11)2(13(14)15)1-3(12-5)18-6(8,9)10/h1H
• InChI Key： ANQPNJDYQOAJCO-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(N=C1S(=O)(=O)Cl)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 449
• XLogP3: 3.2
• Topological Polar Surface Area: 111

Additional information on 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Comprehensive Overview of 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1805956-79-9)

The compound 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1805956-79-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the iodo, nitro, and trifluoromethoxy functional groups, make it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing interest in 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride is its role in the development of novel heterocyclic compounds. Heterocycles are pivotal in modern medicinal chemistry, as they form the backbone of many FDA-approved drugs. The presence of both sulfonyl chloride and iodo groups in this molecule allows for versatile chemical transformations, enabling the creation of diverse derivatives with tailored properties.

In recent years, the demand for fluorinated compounds like 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride has surged, driven by their enhanced metabolic stability and bioavailability. Fluorine incorporation is a hot topic in drug design, as it often improves the pharmacokinetic profiles of therapeutic candidates. This compound’s trifluoromethoxy group is particularly noteworthy, as it can influence lipophilicity and membrane permeability—critical factors in CNS drug development.

Another area where CAS No. 1805956-79-9 shines is in cross-coupling reactions. The iodo substituent serves as an excellent handle for palladium-catalyzed couplings, such as Suzuki-Miyaura or Sonogashira reactions. These methodologies are widely used in the synthesis of biaryl structures, which are prevalent in agrochemicals and electronic materials. Researchers frequently search for efficient routes to incorporate such functionalities, making this compound a sought-after reagent.

From an industrial perspective, scalability and purity are paramount for intermediates like 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride. Manufacturers emphasize rigorous quality control to meet the standards of GMP-compliant production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure batch-to-batch consistency, addressing one of the most common concerns among buyers: reliability of supply.

Environmental and regulatory considerations also play a role in the adoption of this compound. With increasing focus on green chemistry, synthetic routes that minimize hazardous byproducts are preferred. The stability of sulfonyl chloride derivatives under mild conditions aligns well with these principles, making them attractive for sustainable manufacturing processes.

In summary, 3-Iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1805956-79-9) represents a multifaceted tool for researchers exploring structure-activity relationships or designing next-generation functional materials. Its versatility, combined with the rising demand for fluorinated and iodinated building blocks, positions it as a compound of enduring relevance in scientific innovation.